Cas no 27545-54-6 (3-Phenyl-isothiazole-4,5-dicarboxylic acid)

• Product Name: 3-Phenyl-isothiazole-4,5-dicarboxylic acid
• CAS No: 27545-54-6
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 2930281
• Update Time: 2023-08-10

3-Phenyl-isothiazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-isothiazole-4,5-dicarboxylic acid
• 3-Phenyl-isothiazole-4,5-dicarboxylic acid

• Inchi： 1S/C11H7NO4S/c13-10(14)7-8(6-4-2-1-3-5-6)12-17-9(7)11(15)16/h1-5H,(H,13,14)(H,15,16)
• InChI Key： AZSRBJKWSHJARA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2
• Topological Polar Surface Area: 116